Cas no 90208-44-9 (2(1H)-Pyridinone, 3,4-dihydro-6-methyl-5-(3-methyl-1-oxobutyl)-)
90208-44-9 structure
Product Name:2(1H)-Pyridinone, 3,4-dihydro-6-methyl-5-(3-methyl-1-oxobutyl)-
CAS No:90208-44-9
MF:C11H17NO2
MW:195.258183240891
CID:791919
PubChem ID:71429720
Update Time:2025-04-19
2(1H)-Pyridinone, 3,4-dihydro-6-methyl-5-(3-methyl-1-oxobutyl)- Chemical and Physical Properties
Names and Identifiers
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- 2(1H)-Pyridinone, 3,4-dihydro-6-methyl-5-(3-methyl-1-oxobutyl)-
- 6-methyl-5-(3-methylbutanoyl)-3,4-dihydro-1H-pyridin-2-one
- DTXSID00848388
- 90208-44-9
- 6-Methyl-5-(3-methylbutanoyl)-3,4-dihydropyridin-2(1H)-one
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- Inchi: 1S/C11H17NO2/c1-7(2)6-10(13)9-4-5-11(14)12-8(9)3/h7H,4-6H2,1-3H3,(H,12,14)
- InChI Key: PBHFUDQKFHTZDO-UHFFFAOYSA-N
- SMILES: O=C(CC(C)C)C1=C(C)NC(CC1)=O
Computed Properties
- Exact Mass: 195.125928785g/mol
- Monoisotopic Mass: 195.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 290
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 46.2Ų
2(1H)-Pyridinone, 3,4-dihydro-6-methyl-5-(3-methyl-1-oxobutyl)- Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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